Cas no 1456694-72-6 (2-(2-bromopyridin-3-yl)ethan-1-ol)

2-(2-Bromopyridin-3-yl)ethan-1-ol is a brominated pyridine derivative featuring a hydroxyl-substituted ethyl side chain, making it a versatile intermediate in organic synthesis. Its reactive bromine atom at the 2-position and the primary alcohol group enable diverse functionalization, including nucleophilic substitutions, cross-coupling reactions, and further derivatization. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a key building block for heterocyclic frameworks. The presence of both a pyridine ring and a flexible hydroxyl-ethyl moiety enhances its utility in designing bioactive molecules. High purity and stability under standard conditions ensure reliable performance in synthetic applications.
2-(2-bromopyridin-3-yl)ethan-1-ol structure
1456694-72-6 structure
Product Name:2-(2-bromopyridin-3-yl)ethan-1-ol
CAS No:1456694-72-6
MF:C7H8BrNO
MW:202.04852104187
CID:4700875
PubChem ID:87594301
Update Time:2025-05-23

2-(2-bromopyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridineethanol, 2-bromo-
    • 2-(2-bromopyridin-3-yl)ethan-1-ol
    • Inchi: 1S/C7H8BrNO/c8-7-6(3-5-10)2-1-4-9-7/h1-2,4,10H,3,5H2
    • InChI Key: YSPJVAIVXMTYCN-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=CN=1)CCO

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 99.6
  • Topological Polar Surface Area: 33.1

2-(2-bromopyridin-3-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1626451-0.05g
2-(2-bromopyridin-3-yl)ethan-1-ol
1456694-72-6
0.05g
$1032.0 2023-06-04
Enamine
EN300-1626451-0.1g
2-(2-bromopyridin-3-yl)ethan-1-ol
1456694-72-6
0.1g
$1081.0 2023-06-04
Enamine
EN300-1626451-0.25g
2-(2-bromopyridin-3-yl)ethan-1-ol
1456694-72-6
0.25g
$1131.0 2023-06-04
Enamine
EN300-1626451-0.5g
2-(2-bromopyridin-3-yl)ethan-1-ol
1456694-72-6
0.5g
$1180.0 2023-06-04
Enamine
EN300-1626451-1.0g
2-(2-bromopyridin-3-yl)ethan-1-ol
1456694-72-6
1g
$1229.0 2023-06-04
Enamine
EN300-1626451-2.5g
2-(2-bromopyridin-3-yl)ethan-1-ol
1456694-72-6
2.5g
$2408.0 2023-06-04
Enamine
EN300-1626451-5.0g
2-(2-bromopyridin-3-yl)ethan-1-ol
1456694-72-6
5g
$3562.0 2023-06-04
Enamine
EN300-1626451-10.0g
2-(2-bromopyridin-3-yl)ethan-1-ol
1456694-72-6
10g
$5283.0 2023-06-04
Enamine
EN300-1626451-50mg
2-(2-bromopyridin-3-yl)ethan-1-ol
1456694-72-6
50mg
$768.0 2023-09-22
Enamine
EN300-1626451-100mg
2-(2-bromopyridin-3-yl)ethan-1-ol
1456694-72-6
100mg
$804.0 2023-09-22

Additional information on 2-(2-bromopyridin-3-yl)ethan-1-ol

Research Briefing on 2-(2-bromopyridin-3-yl)ethan-1-ol (CAS: 1456694-72-6) in Chemical Biology and Pharmaceutical Applications

2-(2-bromopyridin-3-yl)ethan-1-ol (CAS: 1456694-72-6) is a brominated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antiviral agents, and anticancer drugs. Its unique structural features, such as the bromine atom at the 2-position of the pyridine ring and the hydroxyl-functionalized ethyl side chain, make it a valuable building block for medicinal chemistry and drug discovery.

Recent studies have highlighted the role of 2-(2-bromopyridin-3-yl)ethan-1-ol in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The bromine atom facilitates further functionalization through cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance biological activity and selectivity. Additionally, the hydroxyl group provides a handle for conjugation with other molecular entities, expanding its utility in prodrug design and targeted drug delivery systems.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 2-(2-bromopyridin-3-yl)ethan-1-ol-derived compounds as potent inhibitors of Bruton's tyrosine kinase (BTK), a key target in B-cell malignancies. The researchers employed a structure-activity relationship (SAR) approach to optimize the lead compounds, achieving nanomolar potency and improved pharmacokinetic properties. These findings underscore the potential of 2-(2-bromopyridin-3-yl)ethan-1-ol as a scaffold for developing next-generation BTK inhibitors with enhanced therapeutic profiles.

Another notable application of 2-(2-bromopyridin-3-yl)ethan-1-ol is in the field of antiviral drug discovery. A recent preprint article (2024) reported the synthesis of novel nucleoside analogs incorporating this moiety, which exhibited promising activity against RNA viruses, including SARS-CoV-2 and influenza. The bromopyridine moiety was found to enhance the binding affinity of these analogs to viral polymerases, thereby improving their inhibitory potency. This research opens new avenues for the development of broad-spectrum antiviral agents.

From a synthetic chemistry perspective, 2-(2-bromopyridin-3-yl)ethan-1-ol has been employed in various catalytic transformations, such as palladium-catalyzed cross-coupling reactions and copper-mediated C-N bond formations. These methodologies enable the efficient construction of complex molecular architectures, further expanding the compound's utility in drug discovery. Recent advances in flow chemistry have also facilitated the scalable production of 2-(2-bromopyridin-3-yl)ethan-1-ol, addressing the growing demand for this intermediate in industrial settings.

In conclusion, 2-(2-bromopyridin-3-yl)ethan-1-ol (CAS: 1456694-72-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to antiviral drug discovery, highlighting its broad utility. Ongoing research continues to explore new derivatives and applications, positioning this molecule as a key player in the future of medicinal chemistry. Future studies should focus on optimizing its physicochemical properties and exploring its potential in emerging therapeutic areas, such as neurodegenerative diseases and immuno-oncology.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.